4-(2,3-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine

• IUPAC Name: 4-(2,3-dimethoxyphenyl)-6-thiophen-2-ylpyrimidin-2-amine
• InChI: InChI=1S/C16H15N3O2S/c1-20-13-6-3-5-10(15(13)21-2)11-9-12(19-16(17)18-11)14-7-4-8-22-14/h3-9H,1-2H3,(H2,17,18,19)
• InChI Key: LYUCGWPBHYYOSB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2=CC(=NC(=N2)N)C3=CC=CS3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

4-(2,3-Dimethoxyphenyl)-6-(thiophen-2-yl)pyrimidin-2-amine, abbreviated as 4-DTPTPA, is a small molecule compound used in scientific research and drug development. It is a derivative of pyrimidine, a heterocyclic organic compound consisting of a six-membered ring of four carbon atoms and two nitrogen atoms. 4-DTPTPA has several advantages over other compounds, including its stability and low toxicity. This compound has been used in a variety of studies, including those related to cancer, inflammation, and neurological disorders.

Scientific Research Applications

4-DTPTPA has been used in a variety of scientific research applications. It has been used as a tool to study the mechanism of action of drugs, as well as to study the biochemical and physiological effects of drugs. It has also been used in studies related to cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism by which 4-DTPTPA exerts its effects is not yet fully understood. However, it is believed that the compound binds to certain receptors in the body, which then activate certain pathways or processes. For example, it has been shown to bind to the G-protein coupled receptor GPR55, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
4-DTPTPA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and reduce the symptoms of neurological disorders. It has also been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

4-DTPTPA has several advantages for use in laboratory experiments. It is relatively stable and has low toxicity, which makes it suitable for use in a variety of studies. However, it is important to note that the compound is not water soluble, which may limit its use in certain experiments.

Future Directions

There are a variety of potential future directions for 4-DTPTPA research. These include further investigations into its mechanism of action, as well as its potential therapeutic applications. Additionally, further studies should be conducted to evaluate the toxicity of the compound and its effects on different cell types. Additionally, further research should be conducted to explore the potential of 4-DTPTPA as an anti-cancer agent and its potential use in combination with other drugs. Finally, further research should be conducted to explore the potential of 4-DTPTPA as a drug delivery system.

Synthesis Methods

4-DTPTPA can be synthesised using a variety of methods. One such method involves the use of a Claisen-Schmidt condensation reaction between 2,3-dimethoxyphenyl acetone and thiophene-2-carboxaldehyde. This reaction produces a Schiff base, which can then be reduced with sodium borohydride to produce 4-DTPTPA.